Cas no 1806903-97-8 (2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile
• CAS No: 1806903-97-8
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4861247
• Update Time: 2025-06-07

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-6-5(7(10)11)3-4(1-2-13)8(12)14-6/h3,7H,1H2
• InChI Key： PJJDQHSFSUXYTQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CC(=C(N=1)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile

Professional Introduction to 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile (CAS No. 1806903-97-8)

2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1806903-97-8, is a fluorinated pyridine derivative with a unique structural configuration that makes it particularly valuable for the synthesis of novel therapeutic agents. The presence of both bromo and difluoromethyl substituents, coupled with the acetonitrile moiety, endows this molecule with a high degree of reactivity and versatility, making it an attractive scaffold for drug discovery and development.

The compound's molecular structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. In 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile, the bromo group at the 2-position and the difluoromethyl group at the 3-position introduce additional reactivity, while the fluoropyridine moiety at the 6-position enhances the compound's lipophilicity and metabolic stability. These features make it an excellent candidate for further functionalization and derivatization to produce new pharmacophores.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. The synthesis of 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile typically involves multi-step reactions, including halogenation, nitrile formation, and fluorination processes. These synthetic strategies are often optimized to maximize yield and purity while minimizing side reactions. The increasing sophistication of these techniques has made it possible to explore more intricate molecular architectures, leading to the discovery of novel therapeutic compounds with improved efficacy and reduced toxicity.

The significance of fluorinated pyridines in drug design cannot be overstated. Fluoro-substituted compounds often exhibit enhanced pharmacokinetic properties, including increased bioavailability, longer half-lives, and improved resistance to metabolic degradation. These attributes are particularly valuable in the development of drugs that require prolonged therapeutic effects or targeted delivery systems. For instance, studies have shown that fluorinated pyridines can modulate enzyme activity and receptor binding affinities, making them suitable for treating a wide range of diseases, from oncology to infectious diseases.

In the realm of oncology research, 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile has shown promise as a precursor for developing small-molecule inhibitors targeting various cancer pathways. The bromo group provides a handle for further functionalization via cross-coupling reactions, which are widely used in constructing complex organic molecules. These reactions can introduce diverse functional groups at specific positions on the pyridine ring, allowing for fine-tuning of biological activity. Additionally, the difluoromethyl group has been implicated in enhancing binding affinity to biological targets, making it an attractive feature for drug design.

The acetonitrile moiety in 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile also contributes to its utility in medicinal chemistry. Acetonitriles are known for their ability to improve solubility and stability in pharmaceutical formulations. They can also serve as intermediates in further chemical transformations, enabling the synthesis of more complex derivatives. This versatility makes acetonitrile-containing compounds valuable tools for both academic research and industrial drug development.

The latest research in this area highlights the growing interest in fluorinated heterocycles as building blocks for next-generation therapeutics. For example, recent studies have demonstrated that fluorinated pyridines can be incorporated into kinase inhibitors, which are critical for treating cancers driven by aberrant signaling pathways. By leveraging the unique properties of these compounds, researchers aim to develop more effective and selective inhibitors that minimize off-target effects.

The development of novel synthetic routes has also been a focus of recent investigations. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient construction of complex molecular frameworks. These methods have been particularly useful in incorporating fluorine atoms into organic molecules with high precision and yield. The application of such techniques to 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile has opened up new possibilities for generating structurally diverse libraries of compounds for drug discovery.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-fluoropyridine-5-acetonitrile (CAS No. 1806903-97-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in oncology research alone underscore its importance as a building block for developing novel therapeutic agents. As synthetic methodologies continue to evolve, we can expect even more innovative uses for this compound in the future.